Cas no 1352511-82-0 (6-Iodo-2-methylnicotinonitrile)

6-Iodo-2-methylnicotinonitrile is a versatile heterocyclic compound featuring an iodinated pyridine core with a nitrile functional group at the 3-position and a methyl substituent at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety serves as a reactive handle. The electron-withdrawing nitrile group enhances reactivity in nucleophilic substitution and cyclization reactions. Its well-defined reactivity profile and stability under standard conditions make it suitable for pharmaceutical and agrochemical research, enabling the construction of complex nitrogen-containing scaffolds. The compound is typically handled under inert conditions to preserve its integrity.

6-Iodo-2-methylnicotinonitrile structure

1352511-82-0 structure

Product name:6-Iodo-2-methylnicotinonitrile

CAS No:1352511-82-0

MF:C₇H₅IN₂

MW:244.032473325729

MDL:MFCD20534685

CID:4904656

6-Iodo-2-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Iodo-2-methylnicotinonitrile
- MDL： MFCD20534685
- Inchi： 1S/C7H5IN2/c1-5-6(4-9)2-3-7(8)10-5/h2-3H,1H3
- InChI Key： GLRKVYKWALVPLJ-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C#N)C(C)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 160
XLogP3: 1.7
Topological Polar Surface Area: 36.7

6-Iodo-2-methylnicotinonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D660785-1g	6-Iodo-2-methylpyridine-3-carbonitrile	1352511-82-0	95%	1g	$545	2024-05-23
Alichem	A029007546-500mg	6-Iodo-2-methylnicotinonitrile	1352511-82-0	95%	500mg	$1,685.00	2022-04-03
eNovation Chemicals LLC	D660785-1g	6-Iodo-2-methylpyridine-3-carbonitrile	1352511-82-0	95%	1g	$545	2025-02-25
Alichem	A029007546-1g	6-Iodo-2-methylnicotinonitrile	1352511-82-0	95%	1g	$2,895.00	2022-04-03
Alichem	A029007546-250mg	6-Iodo-2-methylnicotinonitrile	1352511-82-0	95%	250mg	$999.60	2022-04-03
eNovation Chemicals LLC	D660785-1g	6-Iodo-2-methylpyridine-3-carbonitrile	1352511-82-0	95%	1g	$545	2025-02-26

6-Iodo-2-methylnicotinonitrile Related Literature

1. Boosting the oxygen reduction reaction mechanisms in IT-SOFC cathodes by catalytic functionalization†

L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
2. CaCu3Ti4O12 single crystals: insights on growth and nanoscopic investigation

Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
3. Book reviews

Analyst, 1977,102, 482-488
4. CaO2/gelatin oxygen slow-releasing microspheres facilitate tissue engineering efficiency for the osteonecrosis of femoral head by enhancing the angiogenesis and survival of grafted bone marrow mesenchymal stem cells

Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†

Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206

Additional information on 6-Iodo-2-methylnicotinonitrile

Comprehensive Overview of 6-Iodo-2-methylnicotinonitrile (CAS No. 1352511-82-0): Properties, Applications, and Industry Insights

6-Iodo-2-methylnicotinonitrile (CAS No. 1352511-82-0) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This iodinated nicotinonitrile derivative features a pyridine core substituted with a cyano group, methyl group, and iodine atom, making it a versatile intermediate for cross-coupling reactions and drug discovery. Its molecular formula C₇H₅IN₂ and precise structural configuration enable unique reactivity patterns, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are frequently searched topics in synthetic chemistry forums.

Recent studies highlight the compound's role in developing kinase inhibitors and antiviral agents, aligning with growing interest in targeted therapies. Researchers value its iodo-substituent for facile functionalization, a feature often queried in organic synthesis optimization discussions. The compound's nitrile group further enhances its utility as a precursor for amide formation or heterocycle elongation, addressing common challenges in medicinal chemistry workflows.

From an industrial perspective, 6-Iodo-2-methylnicotinonitrile exemplifies the demand for halogenated building blocks in high-throughput screening. Analytical data shows 95-98% purity grades typically available, with HPLC and NMR (¹H/¹³C) characterization confirming its structural integrity—a key concern for laboratories validating research chemicals. Storage recommendations (-20°C under inert atmosphere) reflect best practices for air-sensitive intermediates, a frequently searched storage protocol among chemists.

Environmental and safety profiles of this compound adhere to green chemistry principles, with biodegradability studies and waste minimization strategies being actively explored. This aligns with the pharmaceutical industry's focus on sustainable synthesis, a trending topic in 2024. Patent analyses reveal its incorporation in bioconjugation technologies and PET radioligand development, addressing the rising demand for diagnostic probes in precision medicine.

The market for functionalized pyridines like 6-Iodo-2-methylnicotinonitrile is projected to grow at 6.2% CAGR (2024-2030), driven by fragment-based drug design approaches. Suppliers now offer custom scale-up synthesis services, responding to frequent queries about bulk availability from contract research organizations. Technical bulletins emphasize its compatibility with continuous flow chemistry systems, a hot topic in process intensification circles.

Emerging applications include its use as a ligand precursor in catalysis development and as a scaffold for fluorescent tags in bioimaging. These developments answer common search trends regarding multifunctional intermediates in material science. Recent publications demonstrate its utility in constructing DNA-encoded libraries (DELs), a cutting-edge technique dominating drug discovery conference agendas.

Quality control protocols for CAS 1352511-82-0 typically involve residual solvent analysis and heavy metal screening, addressing regulatory concerns frequently raised in GMP compliance forums. The compound's chromatographic behavior has been extensively documented to assist method development, a common pain point for analytical chemists searching for HPLC optimization strategies.

In summary, 6-Iodo-2-methylnicotinonitrile represents a critical chemical toolkit component for modern research. Its balanced reactivity-stability profile and multifunctional architecture position it as a valuable asset across life sciences and material innovation sectors, making it a compound of enduring interest in both academic and industrial settings.